Transition Metal Catalysts
  • Sodium cobaltinitrite
    Sodium cobaltinitrite
    • Cat. No.:
    • B080926
    • CAS No.:
    • 13600-98-1
    • Molecular Formula:
    • CoN6O12.3Na
      CoN6Na3O12
    • Molecular Weight:
    • 403.94 g/mol
    Description
    Sodium cobaltinitrite is a chemical compound of cobalt. It is used as a qualitative test for potassium and ammonium ions. Cobalt is a metallic element with the atomic number 27. It is found naturally in rocks, s...
    - +
  • platinum;tetrakis(triphenylphosphane)
    platinum;tetrakis(triphenylphosphane)
    • Cat. No.:
    • B082886
    • CAS No.:
    • 14221-02-4
    • Molecular Formula:
    • C72H60P4Pt
    • Molecular Weight:
    • 1244.2 g/mol
    Description
    See also: Platinum, tetrakis(triphenylphosphine)-, (T-4)- (preferred).
    - +
  • RuPhos
    RuPhos
    • Cat. No.:
    • B129950
    • CAS No.:
    • 787618-22-8
    • Molecular Formula:
    • C30H43O2P
    • Molecular Weight:
    • 466.6 g/mol
    Description
    2-(Dicyclohexylphosphino)-2',6'-di-isopropoxy-1,1'-biphenyl (RuPhos) is commonly used as a ligand in palladium-mediated Suzuki cross-coupling reactions.

    - +
  • (S)-1-(Diphenylphosphino)-3-methylbutan-2-amine
    (S)-1-(Diphenylphosphino)-3-methylbutan-2-amine
    • Cat. No.:
    • B169197
    • CAS No.:
    • 146476-37-1
    • Molecular Formula:
    • C17H22NP
    • Molecular Weight:
    • 271.34 g/mol
    Description
    (S)-1-(Diphenylphosphino)-3-methylbutan-2-amine is a useful research compound. Its molecular formula is C17H22NP and its molecular weight is 271.34 g/mol. The purity is usually 95%.
    The exact mass of the co...
    - +
  • Tricyclohexylphosphonium Tetrafluoroborate
    Tricyclohexylphosphonium Tetrafluoroborate
    • Cat. No.:
    • B1314696
    • CAS No.:
    • 58656-04-5
    • Molecular Formula:
    • C18H34BF4P
    • Molecular Weight:
    • 368.2 g/mol
    Description
    Tricyclohexylphosphine tetrafluoroborate (PCy3·HBF4) is an inexpensive and air-stable phosphine ligand, commonly used in cross-coupling reactions.

    - +
  • Chlorocarbonyl gold(I)
    Chlorocarbonyl gold(I)
    • Cat. No.:
    • B1315156
    • CAS No.:
    • 50960-82-2
    • Molecular Formula:
    • CAuClO
    • Molecular Weight:
    • 260.43 g/mol
    Description
    Chlorocarbonyl gold(I) is a useful research compound. Its molecular formula is CAuClO and its molecular weight is 260.43 g/mol. The purity is usually 95%.
    The exact mass of the compound Chlorocarbonylgold(I...
    - +
  • Iridium trichloride hydrate
    Iridium trichloride hydrate
    • Cat. No.:
    • B1316252
    • CAS No.:
    • 14996-61-3
    • Molecular Formula:
    • Cl3H2IrO
    • Molecular Weight:
    • 316.59 g/mol
    Description
    Iridium trichloride hydrate is a useful research compound. Its molecular formula is Cl3H2IrO and its molecular weight is 316.59 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Iridium trichl...
    - +
  • Sensitizer
    Sensitizer
    • Cat. No.:
    • B1316253
    • CAS No.:
    • 13933-31-8
    • Molecular Formula:
    • Cl2H14N4OPd
    • Molecular Weight:
    • 263.5 g/mol
    Description
    Sensitizer is a useful research compound. Its molecular formula is Cl2H14N4OPd and its molecular weight is 263.5 g/mol. The purity is usually 95%.
    The exact mass of the compound Sensitizer is unknown and th...
    - +
  • silver;acetonitrile;bis(trifluoromethylsulfonyl)azanide
    silver;acetonitrile;bis(trifluoromethylsulfonyl)azanide
    • Cat. No.:
    • B1317189
    • CAS No.:
    • 189114-61-2
    • Molecular Formula:
    • C4H3AgF6N2O4S2
    • Molecular Weight:
    • 429.1 g/mol
    Description
    See also: Silver Bis(trifluoromethanesulfonyl)imide (preferred).
    - +
  • AlCl4Na
    AlCl4Na
    • Cat. No.:
    • B1317478
    • CAS No.:
    • 7784-16-9
    • Molecular Formula:
    • AlCl4Na
    • Molecular Weight:
    • 191.8 g/mol
    Description
    See also: Sodium tetrachloroaluminate (preferred).
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img